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Compound of Interest

Compound Name: Ethyiltrichlorosilane

Cat. No.: B093397

For Researchers, Scientists, and Drug Development Professionals

Ethyltrichlorosilane (ETCS), a versatile organosilicon compound with the chemical formula
C2HsSICls, serves as a critical precursor and reagent in a multitude of chemical processes and
material science applications. Its high reactivity, stemming from the three chlorine atoms
attached to the silicon, allows for a wide range of chemical transformations, making it an
invaluable tool for researchers and professionals in various scientific fields. This technical guide
provides a comprehensive overview of the core applications of ethyltrichlorosilane, complete
with quantitative data, detailed experimental protocols, and process visualizations to facilitate
its effective use in research and development.

Physical and Chemical Properties

Ethyltrichlorosilane is a colorless, fuming liquid with a pungent odor. It is highly flammable
and reacts violently with water, releasing hydrogen chloride gas. This reactivity is central to its
utility in synthesis and surface modification. Key physical properties are summarized in the
table below.
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Property Value

CAS Number 115-21-9

Molecular Weight 163.51 g/mol

Boiling Point 99.5°C

Melting Point -105.6 °C

Density 1.234 g/cm3 at 25 °C
Flash Point 14 °C

Refractive Index 1.425 at 20 °C

Core Applications

The primary applications of ethyltrichlorosilane are centered around its ability to form
siloxane bonds (Si-O-Si) through hydrolysis and condensation, and its utility as a reactive
intermediate for the synthesis of more complex organosilanes.

Synthesis of Silicone Polymers

Ethyltrichlorosilane is a fundamental building block in the production of cross-linked silicone
polymers. The hydrolysis of the Si-Cl bonds leads to the formation of silanol intermediates
(C2HsSi(OH)s), which then undergo condensation to form a three-dimensional polysiloxane
network.

The overall reaction can be visualized as a two-step process: hydrolysis followed by
condensation. The extent of cross-linking can be controlled by co-hydrolysis with other
organochlorosilanes, such as diethyldichlorosilane or triethylchlorosilane.

Cross-linked Polysiloxane Network )
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Hydrolysis and condensation of ethyltrichlorosilane.

Objective: To synthesize a cross-linked ethylpolysiloxane gel via the hydrolysis and
condensation of ethyltrichlorosilane.

Materials:

o Ethyltrichlorosilane (99%)

e Toluene (anhydrous)

o Ethanol

o Water

o Ammonia solution (1 M)

e Round-bottom flask with a magnetic stirrer and dropping funnel

e Condenser

e Heating mantle

Procedure:

e In a fume hood, charge a 250 mL three-necked round-bottom flask with 50 mL of toluene and
16.3 g (0.1 mol) of ethyltrichlorosilane under a nitrogen atmosphere.

e Prepare a hydrolysis solution by mixing 10 mL of ethanol and 5.4 mL (0.3 mol) of water.

» Slowly add the hydrolysis solution to the stirred ethyltrichlorosilane solution at room
temperature over a period of 30 minutes. Hydrogen chloride gas will be evolved and should
be neutralized with a suitable scrubber.

» After the addition is complete, heat the mixture to 60 °C and stir for 2 hours to promote
condensation.
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Neutralize the remaining acid with a 1 M ammonia solution until the pH is approximately 7.

Wash the organic layer with deionized water (3 x 50 mL).

Remove the toluene under reduced pressure to obtain the ethylpolysiloxane gel.

Dry the gel in a vacuum oven at 80 °C for 12 hours.

Expected Yield: The yield of the dried ethylpolysiloxane is typically in the range of 85-95%.

Surface Modification

Ethyltrichlorosilane is widely used to modify the surface properties of various materials,
particularly to impart hydrophobicity. The process involves the reaction of ETCS with hydroxyl
groups present on the surface of substrates like glass, silicon wafers, and metal oxides.

The process generally involves cleaning and activating the substrate surface to generate
hydroxyl groups, followed by the application of the silane solution and a curing step.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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